BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 2-lodotoluene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-lodotoluene

Cat. No.: B057078

Introduction: 2-lodotoluene, also known as 1-iodo-2-methylbenzene, is an aromatic organic
compound. It is a derivative of toluene where an iodine atom is substituted for one of the
hydrogen atoms on the benzene ring at the ortho position. This compound serves as a valuable
intermediate in organic synthesis, particularly in the creation of more complex molecules for
pharmaceuticals and other specialized chemical applications[1].

Core Chemical Properties

The fundamental chemical identity of 2-lodotoluene is defined by its molecular formula and
molecular weight. These parameters are crucial for stoichiometric calculations in chemical
reactions and for the characterization of the compound.

Property Value Source
Molecular Formula C7H7I [2][3][4]
Linear Formula CH3C6H4l

Molecular Weight 218.03 g/mol [2]
Alternate Molecular Weight 218.04 g/mol [31[41[5]

Note: The minor variation in molecular weight values (218.03 vs. 218.04) is due to differences
in the atomic weight values used for the constituent elements in the calculations.

Experimental Protocols
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The determination of the molecular formula and weight of a compound like 2-lodotoluene is a
foundational aspect of chemical analysis. The following outlines the standard experimental
methodologies employed for this purpose.

1. Mass Spectrometry for Molecular Weight Determination:

o Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion, which provides
the molecular weight of the compound.

o Methodology:

o Sample Preparation: A dilute solution of 2-lodotoluene is prepared in a suitable volatile
solvent (e.g., methanol or acetonitrile).

o lonization: The sample is introduced into the mass spectrometer. An ionization technique
such as Electron lonization (El) is typically used for relatively small and stable molecules
like 2-lodotoluene. In El, the sample is bombarded with a high-energy electron beam,
causing the molecule to lose an electron and form a positively charged molecular ion (M+).

o Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole
or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge
ratio.

o Detection: A detector records the abundance of ions at each m/z value. The peak with the
highest m/z value that corresponds to the intact molecule is the molecular ion peak, from
which the molecular weight is determined. For 2-lodotoluene, this would be observed at
approximately m/z = 218.

2. Elemental Analysis for Molecular Formula Determination:

o Objective: To determine the percentage composition of each element (Carbon, Hydrogen,
lodine) in the compound, which is then used to derive the empirical and molecular formulas.

e Methodology:

o Combustion Analysis (for C and H): A precisely weighed sample of 2-lodotoluene is
combusted in a furnace in the presence of excess oxygen. The carbon in the sample is
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converted to carbon dioxide (COZ2), and the hydrogen is converted to water (H20). The
amounts of CO2 and H20 produced are accurately measured by passing them through
absorbent traps. The masses of carbon and hydrogen in the original sample can then be

calculated.

o lodine Analysis: The percentage of iodine can be determined by various methods, such as
the Carius halogen method. A known weight of the organic compound is heated with
fuming nitric acid in the presence of silver nitrate in a sealed Carius tube. The iodine in the
compound is converted to silver iodide (Agl). The precipitate of Agl is then filtered,
washed, dried, and weighed. The mass of iodine in the original sample is calculated from
the mass of the Agl precipitate.

o Formula Calculation: The percentage composition of each element is used to determine
the empirical formula (the simplest whole-number ratio of atoms). The molecular formula is
then determined by comparing the empirical formula mass to the molecular weight
obtained from mass spectrometry.

Logical Relationships

The relationship between the common name of the compound, its structural formula, and its
calculated molecular weight is a fundamental concept in chemistry. This relationship can be
visualized as a direct logical flow from identification to empirical and molecular properties.

Compound Name
2-lodotoluene

Defines

Chemical Formula

C7H7I

Calculates to

Molecular Weight
~218.03 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b057078?utm_src=pdf-body-img
https://www.benchchem.com/product/b057078?utm_src=pdf-custom-synthesis
https://www.nbinno.com/other-organic-chemicals/2-iodotoluene-properties-synthesis-and-applications-of-a-key-organic-intermediate-ql
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodotoluene
https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=B22697&sku=B22697.36
https://infiniumpharmachem.com/products/2-iodotoluene-stabilized-with-copper/
https://www.stenutz.eu/chem/solv6.php?name=2-iodotoluene
https://www.benchchem.com/product/b057078#2-iodotoluene-molecular-weight-and-formula
https://www.benchchem.com/product/b057078#2-iodotoluene-molecular-weight-and-formula
https://www.benchchem.com/product/b057078#2-iodotoluene-molecular-weight-and-formula
https://www.benchchem.com/product/b057078#2-iodotoluene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

